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Compound of Interest

Compound Name: Benzaldehyde-2,3,4,5,6-d5

Cat. No.: B125877 Get Quote

Technical Guide: Benzaldehyde-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physical and chemical

properties of Benzaldehyde-d5, its applications in quantitative analysis, and a representative

synthetic pathway.

Core Properties of Benzaldehyde-d5
Benzaldehyde-d5 is a deuterated form of benzaldehyde where the five hydrogen atoms on the

benzene ring have been replaced with deuterium. This isotopic labeling makes it an invaluable

tool in various analytical and research applications, particularly as an internal standard in mass

spectrometry-based studies.

Quantitative Data Summary
The key physical and chemical properties of Benzaldehyde-d5 are summarized in the table

below for easy reference.
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Property Value Citations

Molecular Formula C₆D₅CHO [1][2]

C₇D₅HO [3]

Molecular Weight 111.15 g/mol [3]

CAS Number 14132-51-5 [3]

Isotopic Purity 99 atom % D

Chemical Purity 96-99% [1]

Appearance Clear, colorless to yellow liquid [4]

Density 1.094 g/mL at 25 °C

Boiling Point 178-179 °C

Melting Point -26 °C

Refractive Index n20/D 1.545

Synonyms
Benzaldehyde-2,3,4,5,6-d5,

Pentadeuterobenzaldehyde
[2]

Experimental Protocol: Quantitative Analysis of
Aldehydes Using Deuterated Internal Standards
The primary application of Benzaldehyde-d5 is as an internal standard for the accurate

quantification of its non-deuterated counterpart in complex matrices. The following is a detailed

protocol for the quantitative analysis of aldehydes using isotope dilution mass spectrometry

(IDMS).[5]

Principle: A known amount of the deuterated standard (Benzaldehyde-d5) is added to a sample

containing the analyte of interest (benzaldehyde).[5] The deuterated standard is chemically

identical to the analyte and will behave similarly during sample preparation, extraction, and

analysis, thus accounting for any sample loss.[5] The mass spectrometer can differentiate

between the analyte and the internal standard based on their mass difference.[5] By measuring
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the ratio of the native analyte to the deuterated standard, precise quantification can be

achieved.[5]

Materials:

Benzaldehyde-d5 (Internal Standard Stock Solution, 1 mg/mL in methanol)

Benzaldehyde (Analyte Stock Solution, 1 mg/mL in methanol)

Derivatization Reagent (e.g., 2,4-Dinitrophenylhydrazine - DNPH)

Sample Matrix (e.g., plasma, tissue homogenate, environmental water sample)

Acetonitrile, cold, with 0.1% formic acid

10% Ethanol in water with 0.1% formic acid, cold

Vortex mixer

Centrifuge

LC-MS/MS system

Procedure:

Sample Preparation:

To 100 µL of the sample, add 10 µL of the Benzaldehyde-d5 internal standard stock

solution.[5]

Briefly vortex the sample.[5]

Protein Precipitation (for biological samples):

Add 300 µL of cold acetonitrile with 0.1% formic acid.[5]

Vortex vigorously for 1 minute.[5]

Centrifuge at 14,000 x g for 10 minutes at 4°C.[5]
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Transfer the supernatant to a new tube.[5]

Derivatization:

Add 50 µL of the DNPH derivatization reagent to 50 µL of the supernatant.[5]

Incubate the mixture at 35°C for 30 minutes with shaking.[5]

Reaction Quenching:

Add 400 µL of cold 10% ethanol in water with 0.1% formic acid to stop the reaction.[5]

Centrifuge at 15,000 x g for 5 minutes at 4°C.[5]

LC-MS/MS Analysis:

Inject the supernatant into the LC-MS/MS system.

Develop a suitable chromatographic method to separate the derivatized benzaldehyde

from other components.

Set up the mass spectrometer to monitor the specific mass transitions for both the

derivatized native benzaldehyde and the derivatized Benzaldehyde-d5.

Quantification:

Create a calibration curve using known concentrations of the benzaldehyde standard

spiked with a constant amount of the Benzaldehyde-d5 internal standard.

Calculate the concentration of benzaldehyde in the unknown samples by comparing the

peak area ratio of the analyte to the internal standard against the calibration curve.

Synthetic Pathway and Logical Relationships
Benzaldehyde can be synthesized through various methods. The following diagrams illustrate

two common industrial synthesis routes for benzaldehyde, the precursor to Benzaldehyde-d5.

The deuterated version is synthesized using deuterated starting materials in analogous

reactions.
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Caption: Etard reaction for the synthesis of benzaldehyde from toluene.
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Caption: Oxidation of benzyl alcohol to produce benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Benzaldehyde-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125877#molecular-weight-and-formula-of-
benzaldehyde-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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